Cas no 94084-70-5 (5-(methylthio)methyl-2-furoic acid)

• Product Name: 5-(methylthio)methyl-2-furoic acid
• CAS No: 94084-70-5
• MF: C₇H₈O₃S
• MW: 172.201621055603
• MDL: MFCD06342758
• CID: 818763
• PubChem ID: 2080982
• Update Time: 2025-11-01

5-(methylthio)methyl-2-furoic acid Chemical and Physical Properties

Names and Identifiers

• 5-((Methylthio)methyl)furan-2-carboxylic acid
• 2-Furancarboxylicacid, 5-[(methylthio)methyl]-
• 5-(methylsulfanylmethyl)furan-2-carboxylic acid
• 5-[(METHYLTHIO)METHYL]-2-FUROIC ACID
• 5-[(methylthio)methyl]-2-furoic acid(SALTDATA: FREE)
• EN300-10238
• 5-[(methylthio)methyl]-2-furoic acid, AldrichCPR
• Z57000520
• SCHEMBL22892188
• 94084-70-5
• 5-((Methylthio)methyl)furan-2-carboxylicacid
• AKOS000117346
• DTXSID60366477
• BS-38681
• 5-[(methylsulfanyl)methyl]furan-2-carboxylic acid
• 5-[(METHYLTHIO)METHYL]-2-FUROICACID
• MFCD06342758
• CS-0230123
• 5-(methylthio)methyl-2-furoic acid

• MDL： MFCD06342758
• Inchi： 1S/C7H8O3S/c1-11-4-5-2-3-6(10-5)7(8)9/h2-3H,4H2,1H3,(H,8,9)
• InChI Key： XGXXQCKZGHPNSE-UHFFFAOYSA-N
• SMILES： S(C)CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 172.01941529g/mol
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(methylthio)methyl-2-furoic acid

5-(Methylthio)methyl-2-furoic Acid (CAS No. 94084-70-5): Properties, Applications, and Market Insights

5-(Methylthio)methyl-2-furoic acid (CAS No. 94084-70-5) is a sulfur-containing furan derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its methylthio and carboxylic acid functional groups, has garnered attention due to its unique chemical properties and versatility in synthetic chemistry. Researchers and industry professionals often search for terms like "5-(methylthio)methyl-2-furoic acid uses" or "CAS 94084-70-5 synthesis," reflecting growing interest in its applications.

The molecular structure of 5-(methylthio)methyl-2-furoic acid features a furan ring substituted at the 2-position with a carboxylic acid group and at the 5-position with a (methylthio)methyl moiety. This combination of functional groups contributes to its reactivity, making it a valuable intermediate in organic synthesis. Recent studies have explored its role in developing novel bioactive compounds, particularly in the context of sustainable chemistry and green synthesis—topics that align with current trends in chemical research.

In pharmaceutical applications, 5-(methylthio)methyl-2-furoic acid serves as a building block for drug discovery. Its structural features make it suitable for designing molecules with potential antimicrobial or anti-inflammatory properties. The compound's furan core is particularly interesting to medicinal chemists, as furan derivatives are known to exhibit diverse biological activities. Searches for "furan-based pharmaceuticals" or "sulfur-containing drug intermediates" often lead to discussions about this compound and its analogs.

The agrochemical industry has also shown interest in CAS 94084-70-5 due to its potential as a precursor for crop protection agents. The methylthio group in particular may contribute to the biological activity of resulting compounds, making it relevant for developing new pesticides or herbicides. With increasing global focus on food security and sustainable agriculture, research into novel agrochemical intermediates like this furan derivative has intensified.

From a synthetic chemistry perspective, 5-(methylthio)methyl-2-furoic acid offers several advantages. Its carboxylic acid functionality allows for easy derivatization through standard coupling reactions, while the methylthioether group can participate in various transformations. These characteristics make it a versatile intermediate for constructing more complex molecules. Laboratory professionals frequently search for "furoic acid derivatives reactions" or "thioether functionalization" when working with similar compounds.

The market for 5-(methylthio)methyl-2-furoic acid has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical sectors. Suppliers and manufacturers often list this compound under alternative names like "2-furoic acid, 5-[(methylthio)methyl]-" or "5-(methylsulfanylmethyl)furan-2-carboxylic acid," which are important to include in product descriptions for better search engine visibility. The compound's CAS number 94084-70-5 remains the most reliable identifier for precise sourcing.

Quality control and analytical methods for 5-(methylthio)methyl-2-furoic acid typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets purity standards required for research and industrial applications. Analytical chemists might search for "94084-70-5 characterization" or "furoic acid derivative analysis" when developing testing protocols.

Environmental and safety considerations for handling 5-(methylthio)methyl-2-furoic acid follow standard laboratory practices for organic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment and ventilation are recommended when working with this chemical. Safety data sheets often use the systematic name "5-[(methylsulfanyl)methyl]furan-2-carboxylic acid" for precise identification.

Future research directions for CAS 94084-70-5 may explore its potential in material science applications, particularly in the development of biodegradable polymers or organic electronic materials. The compound's aromatic character and functional group diversity make it an interesting candidate for these emerging fields. Such applications align with current interests in green technology and sustainable materials, topics that frequently appear in scientific literature and patent filings.

In conclusion, 5-(methylthio)methyl-2-furoic acid represents an important chemical building block with diverse applications across multiple industries. Its unique combination of furan ring, thioether, and carboxylic acid functionalities continues to attract research attention, particularly in contexts emphasizing molecular design and sustainable chemistry. As interest grows in specialized organic intermediates, this compound's commercial and scientific significance is likely to increase further.